Ethyl beta-D-thioglucoside

Description

Ethyl beta-D-thioglucoside is a thioglycoside compound, a derivative of glucose where the hydroxyl group at the anomeric carbon is replaced by an ethylthio group. It is known for its stability and resistance to enzymatic hydrolysis, making it useful in biochemical and synthetic applications. The compound has a molecular formula of C8H16O5S and a molecular weight of 224.27500 . Its density is 1.43 g/cm3, with a boiling point of 440.8ºC at 760 mmHg and a melting point of 87-89ºC .

In scientific research, ethyl beta-D-thioglucoside serves various roles. In chemistry, it acts as a building block in synthesizing complex carbohydrates and glycoconjugates. In biology, it is used in studies involving glycosylation processes and enzyme inhibition. In medicine, it functions as a model compound in drug development and pharmacokinetic studies. Industrially, the compound is used in the production of specialty chemicals and as a stabilizer in various formulations.

A similar compound, also a thioglucoside, is methyl beta-D-thioglucoside. Thioglycosides, in general, are key building blocks for modifying monosaccharides and constructing glycans. Ethyl beta-D-thioglucoside is synthesized by reacting glucose pentaacetate with ethanethiol in the presence of triflic acid, typically in dichloromethane at low temperatures to ensure high yields and selectivity. Industrial production follows similar routes on a larger scale, using continuous flow reactors and optimized conditions.

• CAS No.: 7473-36-1
• Product Name: Ethyl beta-D-thioglucoside
• Molecular Formula: C8H16O5S
• Molecular Weight: 224.28 g/mol
• IUPAC Name: 2-ethylsulfanyl-6-(hydroxymethyl)oxane-3,4,5-triol
• Standard InChI: InChI=1S/C8H16O5S/c1-2-14-8-7(12)6(11)5(10)4(3-9)13-8/h4-12H,2-3H2,1H3
• Standard InChIKey: CHAHFVCHPSPXOE-UHFFFAOYSA-N
• SMILES: CCSC1C(C(C(C(O1)CO)O)O)O
• Canonical SMILES: CCSC1C(C(C(C(O1)CO)O)O)O
• Synonyms: Ethyl 1-Thio-β-D-glucopyranoside; NSC 400275
• PubChem Compound: 343780
• Last Modified: Sep 14 2023